3-hydroxyheptanoic Acid 3-hydroxyheptanoic Acid 3-hydroxyheptanoic acid is a 3-hydroxy fatty acid that is heptanoic acid in which one of the hydrogens at position 3 is replaced by a hydroxy group. It is a 3-hydroxy fatty acid and a medium-chain fatty acid. It derives from a heptanoic acid.
3-Hydroxyheptanoic acid belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. 3-Hydroxyheptanoic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 3-Hydroxyheptanoic acid can be biosynthesized from heptanoic acid.
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CAS No.: 17587-29-0
VCID: VC21148363
InChI: InChI=1S/C7H14O3/c1-2-3-4-6(8)5-7(9)10/h6,8H,2-5H2,1H3,(H,9,10)
SMILES: CCCCC(CC(=O)O)O
Molecular Formula: C7H14O3
Molecular Weight: 146.18 g/mol

3-hydroxyheptanoic Acid

CAS No.: 17587-29-0

Cat. No.: VC21148363

Molecular Formula: C7H14O3

Molecular Weight: 146.18 g/mol

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3-hydroxyheptanoic Acid - 17587-29-0

Specification

Description 3-hydroxyheptanoic acid is a 3-hydroxy fatty acid that is heptanoic acid in which one of the hydrogens at position 3 is replaced by a hydroxy group. It is a 3-hydroxy fatty acid and a medium-chain fatty acid. It derives from a heptanoic acid.
3-Hydroxyheptanoic acid belongs to the class of organic compounds known as medium-chain hydroxy acids and derivatives. These are hydroxy acids with a 6 to 12 carbon atoms long side chain. 3-Hydroxyheptanoic acid is soluble (in water) and a weakly acidic compound (based on its pKa). 3-Hydroxyheptanoic acid can be biosynthesized from heptanoic acid.
CAS No. 17587-29-0
Molecular Formula C7H14O3
Molecular Weight 146.18 g/mol
IUPAC Name 3-hydroxyheptanoic acid
Standard InChI InChI=1S/C7H14O3/c1-2-3-4-6(8)5-7(9)10/h6,8H,2-5H2,1H3,(H,9,10)
Standard InChI Key OXSSIXNFGTZQMZ-UHFFFAOYSA-N
SMILES CCCCC(CC(=O)O)O
Canonical SMILES CCCCC(CC(=O)O)O

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